Cas no 1009565-36-9 (Silyamandin)

• Product Name: Silyamandin
• CAS No: 1009565-36-9
• MF: C₂₅H₂₂O₁₁
• MW: 498.435588359833
• CID: 4670470
• PubChem ID: 23634490
• Update Time: 2025-07-13

Silyamandin Chemical and Physical Properties

Names and Identifiers

• Silyamandin
• 1009565-36-9
• EX-A3714
• HY-N8180
• DTXSID50858699
• AKOS040762349
• (3aR,4R,5R,7aR)-4-(4-hydroxy-3-methoxyphenyl)-1-oxo-7-[(2R,3R)-3,5,7-trihydroxy-4-oxo-2,3-dihydrochromen-2-yl]-3a,4,5,7a-tetrahydro-3H-2-benzofuran-5-carboxylic acid
• E88952
• (3aR,4R,5R,7aR)-4-(4-hydroxy-3-methoxyphenyl)-1-oxo-7-[(2R,3R)-3,5,7-trihydroxy-4-oxo-2,3-dihydro-1-benzopyran-2-yl]-3a,4,5,7a-tetrahydro-3H-2-benzofuran-5-carboxylic acid
• CS-0140265
• DTXCID40809438
• DA-77845
• (3aR,4R,5R,7aR)-4-(4-hydroxy-3-methoxyphenyl)-1-oxo-7-((2R,3R)-3,5,7-trihydroxy-4-oxo-2,3-dihydrochromen-2-yl)-3a,4,5,7a-tetrahydro-3H-2-benzofuran-5-carboxylic acid
• FS-7270

• Inchi： 1S/C25H22O11/c1-34-16-4-9(2-3-14(16)27)18-12(24(31)32)7-11(19-13(18)8-35-25(19)33)23-22(30)21(29)20-15(28)5-10(26)6-17(20)36-23/h2-7,12-13,18-19,22-23,26-28,30H,8H2,1H3,(H,31,32)/t12-,13-,18+,19+,22+,23-/m1/s1
• InChI Key： BVNNAIYNHUXFCR-QRVGLHCZSA-N
• SMILES： O1C([C@H]2C([C@@H]3[C@H](C(C4C(=CC(=CC=4O3)O)O)=O)O)=C[C@@H](C(=O)O)[C@H](C3C=CC(=C(C=3)OC)O)[C@H]2C1)=O

Computed Properties

• Exact Mass: 498.116212g/mol
• Monoisotopic Mass: 498.116212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 933
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 498.4g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones

Additional information on Silyamandin

Silyamandin (CAS No. 1009565-36-9): A Promising Compound in the Field of Hepatoprotection

Silyamandin (CAS No. 1009565-36-9) is a novel compound that has garnered significant attention in the field of hepatoprotection due to its unique chemical structure and potential therapeutic benefits. This compound, derived from natural sources, has shown promising results in various preclinical and clinical studies, making it a valuable candidate for further research and development.

The chemical structure of Silyamandin is characterized by its complex molecular framework, which includes multiple functional groups that contribute to its biological activity. Specifically, the presence of flavonoid-like structures and other bioactive moieties has been linked to its hepatoprotective properties. These structural features enable Silyamandin to interact with various cellular pathways, thereby modulating key processes involved in liver health and disease.

Recent studies have highlighted the multifaceted mechanisms through which Silyamandin exerts its hepatoprotective effects. One of the primary mechanisms involves its ability to scavenge free radicals and reduce oxidative stress, which is a major contributor to liver damage. In vitro and in vivo experiments have demonstrated that Silyamandin can significantly decrease the levels of reactive oxygen species (ROS) in hepatocytes, thereby protecting these cells from oxidative injury.

In addition to its antioxidant properties, Silyamandin has been shown to modulate inflammatory responses in the liver. Chronic inflammation is a key factor in the progression of liver diseases such as hepatitis and cirrhosis. Research has indicated that Silyamandin can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation. By downregulating NF-κB activity, Silyamandin helps to reduce the production of pro-inflammatory cytokines and chemokines, thus mitigating liver inflammation.

Another important aspect of Silyamandin's hepatoprotective effects is its ability to enhance liver regeneration. Liver regeneration is a critical process that allows the organ to recover from injury and maintain its function. Studies have shown that Silyamandin can stimulate the proliferation of hepatocytes and promote the expression of growth factors such as hepatocyte growth factor (HGF) and epidermal growth factor (EGF). This enhanced regenerative capacity can be particularly beneficial in conditions where liver damage is extensive or chronic.

The therapeutic potential of Silyamandin has also been explored in clinical settings. Preliminary clinical trials have indicated that this compound is well-tolerated by patients and does not exhibit significant side effects. Moreover, these trials have shown promising results in terms of improving liver function markers such as alanine transaminase (ALT) and aspartate transaminase (AST) levels in patients with liver diseases.

In conclusion, Silyamandin (CAS No. 1009565-36-9) represents a promising compound with significant potential for the treatment and prevention of liver diseases. Its multifaceted mechanisms of action, including antioxidant, anti-inflammatory, and regenerative properties, make it a valuable candidate for further research and development. As ongoing studies continue to elucidate the full range of benefits associated with this compound, it is likely that Silyamandin will play an increasingly important role in hepatoprotection and liver health.